N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide, also known as CCP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CCP is a sulfhydryl-containing compound that has been shown to have a wide range of biological and pharmacological activities.
Scientific Research Applications
- AKOS008038725 exhibits potential as an anticancer agent. Research suggests that it may interfere with cancer cell growth and proliferation by targeting specific pathways or receptors involved in tumor development .
- The compound has demonstrated neuroprotective effects in preclinical studies. It may help mitigate oxidative stress, inflammation, and neuronal damage associated with neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease .
- AKOS008038725 shows promise as an anti-inflammatory agent. It may modulate immune responses and reduce inflammation by inhibiting specific inflammatory pathways .
- Some studies suggest that the compound has cardiovascular benefits. It may improve endothelial function, reduce blood pressure, and protect against atherosclerosis .
- AKOS008038725 exhibits antimicrobial activity against certain pathogens. It may inhibit bacterial growth or disrupt microbial membranes .
- Preliminary data indicate that the compound could play a role in metabolic regulation. It may affect glucose metabolism, lipid profiles, and adipose tissue function .
Anticancer Properties
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Activity
Cardiovascular Health
Antimicrobial Properties
Metabolic Disorders and Obesity
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4OS/c1-15(18(25)23-20(14-21)11-7-4-8-12-20)26-19-22-13-17(24(19)2)16-9-5-3-6-10-16/h3,5-6,9-10,13,15H,4,7-8,11-12H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBEAAXVWVOQUPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1(CCCCC1)C#N)SC2=NC=C(N2C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Cyanocyclohexyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.